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Compound of Interest |

Compound Name: Dioxopromethazine
CAS No.: 13754-56-8
Cat. No.: B076312
Get Quote
. J

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of
dioxopromethazine, ensuring the protection of personnel and the environment. The following
step-by-step instructions are designed to provide clarity and build upon a foundation of
laboratory safety and responsible chemical handling.

Core Disposal Principles

Based on available Safety Data Sheet (SDS) information, dioxopromethazine hydrochloride is
not classified as a hazardous substance or mixture under current regulations.[1] However, due
to the potential for environmental impact, as indicated by related phenothiazine compounds, it
is imperative to handle its disposal with diligence.[2] Dioxopromethazine should not be
disposed of in standard trash or flushed down the sewer system. The recommended disposal
method for dioxopromethazine and associated waste is incineration by a licensed hazardous
waste management service.[3][4]

Quantitative Data Summary
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For quick reference, the following table summarizes key data points relevant to the handling
and disposal of dioxopromethazine.

Parameter Value/iInformation Source
Chemical Name Dioxopromethazine [5]

CAS Number 13754-56-8

Molecular Formula C17H20N202S

o Not a hazardous substance or
Hazard Classification _
mixture

_ _ Incineration via a licensed
Primary Disposal Route )
waste management service

) ) Strong acids/alkalis, strong
Incompatible Materials o ]
oxidizing/reducing agents

Step-by-Step Disposal Protocol

Adherence to this protocol is mandatory for all personnel handling dioxopromethazine waste.
Step 1: Waste Segregation and Collection

o Designated Waste Container: All solid dioxopromethazine waste, including expired or
unused product, contaminated personal protective equipment (PPE) such as gloves and lab
coats, and contaminated labware (e.g., weighing boats, pipette tips), must be collected in a
designated, properly labeled waste container.

o Container Type: The container should be leak-proof, compatible with chemical waste, and
kept securely closed when not in use. For non-RCRA (Resource Conservation and Recovery
Act) pharmaceutical waste, a common practice is to use white containers with blue lids.

o Labeling: The container must be clearly labeled as "Non-Hazardous Pharmaceutical Waste
for Incineration" and include the chemical name "Dioxopromethazine."

Step 2: Storage of Waste

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b076312/docs?utm_src=pdf-body#dioxopromethazine-a-guide-to-proper-laboratory-disposal
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b076312/docs?utm_src=pdf-body#dioxopromethazine-a-guide-to-proper-laboratory-disposal
https://www.benchchem.com/product/b076312/docs?utm_src=pdf-body#dioxopromethazine-a-guide-to-proper-laboratory-disposal
https://www.benchchem.com/product/b076312/docs?utm_src=pdf-body#dioxopromethazine-a-guide-to-proper-laboratory-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Secure Location: Store the sealed waste container in a designated, secure area away from
general laboratory traffic and incompatible materials.

» Ventilation: The storage area should be well-ventilated.
Step 3: Arrangement for Disposal

o Contact Environmental Health and Safety (EHS): Liaise with your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor to
schedule a pickup for the dioxopromethazine waste.

« Documentation: Maintain a detailed log of the waste generated, including the quantity and
the date it was placed in the disposal container. This documentation is crucial for regulatory
compliance.

Step 4: Spill Management
In the event of a dioxopromethazine spill, follow these procedures:

o Ensure Personal Safety: Wear appropriate PPE, including safety goggles, gloves, and a lab
coat.

o Containment: Prevent the spill from spreading and keep it away from drains or water
courses.

o Cleanup: For liquid spills, absorb the material with an inert, non-combustible absorbent
material (e.g., vermiculite, sand). For solid spills, carefully sweep or scoop the material to
avoid creating dust.

o Disposal of Cleanup Materials: All contaminated cleanup materials must be placed in the
designated dioxopromethazine waste container for disposal.

» Decontamination: Clean the spill area thoroughly with a suitable solvent, such as alcohol,
and then wash with soap and water.

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical flow of the disposal process.
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Dioxopromethazine Waste Disposal Workflow
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Caption: Dioxopromethazine Waste Management Workflow.
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Dioxopromethazine Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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